Cas no 105751-19-7 (1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid)

1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid Properties

Names and Identifiers

• D-1-Fmoc-Pipecolinic acid
• 1-Fmoc-Piperidine-2-Carboxylic Acid
• N-Fmoc-DL-pipecolic acid
• Fmoc-(RS)-piperidine-2-carboxylic acid
• Fmoc-D-HomoPro-OH
• Fmoc-D-Pip-OH
• (D)-N-FMOC-PIPECOLIC ACID
• (S)-1-Fmoc-piperidine-2-carboxylic acid
• (S)-N-Fmoc-piperidine-2-carboxylic acid
• D-1-CBZ-PIPECOLINIC ACID
• Fmoc-(2S)-pipecolic acid
• Fmoc-(R)-(+)-piperidine-2-carboxylic acid
• FMOC-(R)-PIPECOLINIC ACID
• FMOC-D-HOMOPROLINE
• FMOC-D-HOPRO-OH
• FMOC-D-PIC(2)-OH
• Fmoc-L-pipecolinic acid
• Fmoc-L-Pip-OH
• N-FMOC-D-PIPECOLINIC ACID
• N-Fmoc-L-pipecolic acid
• N-FMoc-piperidine-2-carboxylic acid
• RARECHEM AR PA 0006
• 1,2-Piperidinedicarboxylic acid, 1-(9H-fluoren-9-ylmethyl) ester
• DL-Fmoc-pipecolic acid
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid
• CKLAZLINARHOTG-UHFFFAOYSA-N
• FT-0642031
• SY032155
• FT-0679895
• SY317399
• FT-0642454
• SCHEMBL4575275
• D81918
• FMOC-DL-PIPECOLIC ACID
• 105751-19-7
• Fmoc-DL-homoproline
• AM83714
• Piperidine-1,2-dicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester
• 1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-2-carboxylic acid
• 1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}PIPERIDINE-2-CARBOXYLIC ACID
• MFCD01823265
• AKOS009157371
• EN300-81091
• AB05320
• CS-0155937
• BS-52920
• 1-(((9H-Fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic acid
• N-Fmoc-piperidine-2-carboxylic acid, 97%
• AB05319
• SY035106
• Fmoc-D-pipecolic acid;Fmoc-D-Pip-OH
• N-Fmoc-2-piperidinecarboxylic acid
• 1-Fmoc-piperidine-2-carboxylic acid
• Fmoc-Pip-OH
• 1-[(9H-fluoren-9-ylmethoxy)carbonyl]piperidine-2-carboxylic acid
• (2r)-1-[(9h-fluoren-9-ylmethoxy)carbonyl]hexahydropyridine-2-carboxylic acid
• (S)-1-Fmoc-piperidine-2-carboxylic acid;N-Fmoc-L-pipecolinic acid
• N-Fmoc-piperidine-2-carboxylic acid
• (d)-n-fmoc-pipecolic acid
• fmoc-d-hopro-oh
• +Expand

• MDL： MFCD01823265
• InChIKey： CKLAZLINARHOTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H21NO4/c23-20(24)19-11-5-6-12-22(19)21(25)26-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-19H,5-6,11-13H2,(H,23,24)
• SMILES： C1=CC=C2C(=C1)C3=CC=CC=C3C2COC(=O)N4CCCCC4C(=O)O

Computed Properties

• Exact Mass: 351.147
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 351.147
• Heavy Atom Count: 26
• Complexity: 514
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• LogP: 3.81250
• PSA: 66.84000
• Boiling Point: 561.6°Cat760mmHg
• Melting Point: 113-120 °C
• Flash Point: 293.5°C
• Solubility: Insuluble (8.8E-3 g/L) (25 ºC),
• Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),